N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide

Specification

• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide
• Standard InChI: InChI=1S/C19H18N4O3/c24-17(21-10-8-15-2-1-11-25-15)5-6-18-22-19(23-26-18)14-4-3-13-7-9-20-16(13)12-14/h1-4,7,9,11-12,20H,5-6,8,10H2,(H,21,24)
• Standard InChI Key: VDHPHXFAJBFMIG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CCNC(=O)CCC2=NC(=NO2)C3=CC4=C(C=C3)C=CN4

Introduction

N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide is a complex organic compound that has garnered significant attention due to its unique structural features and potential biological activities. This compound combines three distinct heterocyclic structures: furan, indole, and oxadiazole, which may synergistically enhance its biological activity compared to compounds with only one or two of these features.

Synthesis Methods

The synthesis of N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide can be achieved through several methods, typically involving the combination of furan, indole, and oxadiazole precursors. These methods often involve multi-step reactions that require careful control of conditions to ensure high yields and purity.

Potential Biological Activities

Preliminary studies suggest that compounds with similar structural features to N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide may exhibit a range of biological activities, including anticancer, antimicrobial, and other pharmacological effects. The presence of the furan, indole, and oxadiazole rings may contribute to these activities by interacting with various biological targets.

Comparison with Similar Compounds

The following table compares N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide with other compounds featuring similar structural elements:

Compound Name	Structure Features	Biological Activity
N-(2-(1H-indol-3-yl)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo	Indole and furan rings	Anticancer
N-[2-(furan-2-methyl)ethyl]-3-(indolyl)-propanamide	Furan and indole	Antimicrobial
5-Arylidene-thiazolidine derivatives	Thiazolidine ring	Antidiabetic
N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide	Furan, indole, oxadiazole	Potential pharmacological activities

Future Research Directions

Further research is needed to fully explore the biological activities and potential therapeutic applications of N-[2-(furan-2-yl)ethyl]-3-[3-(1H-indol-6-yl)-1,2,4-oxadiazol-5-yl]propanamide. This includes in vitro and in vivo studies to assess its efficacy and safety, as well as structural optimization to enhance its pharmacokinetic properties.